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Compound of Interest

Compound Name: Reactive orange 13

Cat. No.: B1172145

Evaluating the Lightfastness of Reactive Orange
13 Against Industry Peers

A Comparative Guide for Researchers and Drug Development Professionals

The lightfastness of a dye is a critical parameter in the textile industry and for various scientific
applications, signifying its resistance to fading upon exposure to light. For researchers,
scientists, and professionals in drug development, understanding the photostability of
compounds is paramount. This guide provides an objective comparison of the lightfastness of
C.l. Reactive Orange 13 against other commercially available reactive orange dyes, supported
by industry-standard experimental data.

Comparative Lightfastness Data

The following table summarizes the lightfastness ratings of Reactive Orange 13 and a
selection of other reactive orange dyes, as determined by the ISO 105-B02 standard. The
ratings are based on the Blue Wool Scale, where a higher number indicates superior resistance
to fading.
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Lightfastness Rating (ISO
Dye Name C.l. Name

105-B02)
Reactive Orange 13 - 4
Reactive Orange 4 18260 4, 3-5[1][2]
Reactive Orange 16 17757 3-4[3]
Reactive Orange 29 13428 5[4]
Reactive Orange 84 292810 3-4[5]
Reactive Orange 96 - 5-6[6]

Experimental Protocols

The lightfastness of reactive dyes is primarily evaluated using two internationally recognized
standards: ISO 105-B02 and AATCC Test Method 16.3. Both methods utilize a xenon arc lamp
to simulate natural sunlight under controlled laboratory conditions.

ISO 105-B02: Textiles — Tests for colour fastness — Part
B02: Colour fastness to artificial light: Xenon arc fading
lamp test

This standard specifies the procedures for determining the colorfastness of textiles to an
artificial light source that mimics natural daylight (D65).[7][8][9]

Detailed Methodology:

e Specimen Preparation: A specimen of the textile dyed with the reactive orange dye is
prepared. The size of the specimen depends on the apparatus but must have an exposed
area of at least 10 mm x 8 mm.[8] A portion of the specimen is covered with an opaque mask
to serve as an unexposed reference.

o Reference Materials: A set of Blue Wool references (typically grades 1-8) are prepared and
mounted alongside the test specimen.[10] Each higher-numbered reference is approximately
twice as lightfast as the preceding one.
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o Exposure Conditions: The specimens and Blue Wool references are exposed to a xenon arc
lamp under controlled conditions of temperature, humidity, and irradiance. The standard
allows for different test cycles to simulate various end-use environments.[10]

[¢]

Light Source: Filtered xenon arc lamp.

[e]

Irradiance: Controlled at a specific level (e.g., 42 W/m2 in the 300-400 nm range).

o

Temperature: Monitored using a Black Standard Thermometer (BST) or Black Panel
Thermometer (BPT).

o

Humidity: Controlled to a specified effective humidity.

o Evaluation: The test specimen is periodically inspected for fading. The exposure is continued
until a specified contrast (typically a grade 4 on the Grey Scale for Colour Change) is
observed between the exposed and unexposed parts of the specimen or a specific Blue
Wool reference.

e Rating: The lightfastness of the specimen is assessed by comparing the degree of its fading
to that of the Blue Wool references. The lightfastness rating corresponds to the number of
the Blue Wool reference that shows a similar amount of fading.

AATCC Test Method 16.3-2020: Colorfastness to Light:
Xenon-Arc

This American Association of Textile Chemists and Colorists (AATCC) standard also provides
procedures for determining the colorfastness of textiles to light using a xenon arc lamp.[11][12]
[13]

Detailed Methodology:

e Specimen Preparation: Textile samples are cut to a minimum size of 70 mm x 120 mm. At
least three replicate specimens are prepared for each dye.[11]

» Test Conditions: The method offers several options for test conditions, varying in light/dark
cycles, temperature, and relative humidity to simulate different in-use scenarios.[11]
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o Option 1: Alternating light and dark cycles.

o Option 2 & 3: Continuous light with different temperature and humidity settings.

» Exposure: The prepared specimens are exposed to the xenon arc light source under the
selected conditions.

o Evaluation: The change in color of the exposed specimens is evaluated against the AATCC
Blue Wool Lightfastness Standards (L2-L9) or by instrumental color measurement.

e Rating: The colorfastness is rated on a scale from Class 1 (very poor) to Class 5 (excellent)
based on the AATCC Evaluation Procedure 1 (Gray Scale for Color Change) or by the
number of AATCC Fading Units (AFUSs) required to produce a specific amount of color
change.

Experimental Workflow

The following diagram illustrates the general workflow for evaluating the lightfastness of a
reactive dye according to industry standards.
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Fig. 1: General workflow for lightfastness testing of reactive dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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